N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isopropylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C23H30N2O4S/c1-6-13-25-20-12-9-18(14-21(20)29-15-23(4,5)22(25)26)24-30(27,28)19-10-7-17(8-11-19)16(2)3/h7-12,14,16,24H,6,13,15H2,1-5H3
• InChI Key: JMDZHSWPVCBCTP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)C)OCC(C1=O)(C)C
• Molecular Formula: C23H30N2O4S
• Molecular Weight: 430.6 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isopropylbenzenesulfonamide is a useful research compound. Its molecular formula is C23H30N2O4S and its molecular weight is 430.56. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isopropylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-isopropylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Endothelin-A Selective Antagonists

Biphenylsulfonamide derivatives have been identified as novel series of endothelin-A (ETA) selective antagonists. These compounds exhibit improved binding and functional activity against ETA receptors. Specifically, certain analogues like BMS-187308 have shown significant oral activity in inhibiting the pressor effect caused by an ET-1 infusion in rats, indicating their potential in inhibiting the in vivo activity of endothelin-1 in nonhuman primates (Murugesan et al., 1998).

Inhibitors of Kynurenine 3-Hydroxylase

N-(4-phenylthiazol-2-yl)benzenesulfonamides have been synthesized and characterized as high-affinity inhibitors of kynurenine 3-hydroxylase, an enzyme implicated in neuroactive kynurenine pathway metabolism. Compounds such as 3,4-dimethoxy-N-[4-(3-nitrophenyl)thiazol-2-yl]benzenesulfonamide and 4-amino-N-[4-[2-fluoro-5-(trifluoromethyl)phenyl]-thiazol-2-yl]benzenesulfonamide have shown high inhibitory activity and the ability to block rat and gerbil kynurenine 3-hydroxylase after oral administration (Röver et al., 1997).

Anticancer Activity

A series of benzonaphthyridine derivatives, such as N-[2-(dimethylamino)ethyl]-2,6-dimethyl-1-oxo-1,2-dihydrobenzo[b]-1,6-naphthyridine-4-carboxamide (SN 28049), have demonstrated significant anticancer activity. These compounds display a strong dependence on their nitrogen substituent for tumor tissue retention and antitumor activity, suggesting their potential use as therapeutic agents for cancer treatment (Lukka et al., 2012).

Pain Management

A series of 3(5)-(trifluoromethyl)pyrazolylbenzenesulfonamides have been synthesized and tested for their effect on pathological pain models in mice. Certain compounds exhibited anti-hyperalgesic and anti-edematogenic effects without causing locomotive disorders, making them comparable to known pain management drugs like Celecoxib in arthritic pain models (Lobo et al., 2015).